N,N-diisopropyl-N'-methylterephthalamide
Overview
Description
N,N-diisopropyl-N'-methylterephthalamide (DIPMT) is a chemical compound that belongs to the family of amides. It is a widely used compound in scientific research due to its unique properties. DIPMT is a white crystalline solid that is soluble in organic solvents such as chloroform, acetone, and ethanol.
Mechanism of Action
The mechanism of action of N,N-diisopropyl-N'-methylterephthalamide is based on its ability to form a complex with metal ions. The resulting complex is then separated from other metal ions and impurities by solvent extraction.
Biochemical and Physiological Effects:
N,N-diisopropyl-N'-methylterephthalamide has no known biochemical or physiological effects on living organisms. It is not toxic and does not have any adverse effects on human health.
Advantages and Limitations for Lab Experiments
N,N-diisopropyl-N'-methylterephthalamide has several advantages for use in laboratory experiments. It is a stable compound that can be stored for long periods without degradation. It is also easy to handle and can be synthesized in large quantities. However, N,N-diisopropyl-N'-methylterephthalamide has some limitations in laboratory experiments. It is not suitable for use in aqueous solutions and can only be used in organic solvents.
Future Directions
There are several future directions for the use of N,N-diisopropyl-N'-methylterephthalamide in scientific research. One potential area is the development of new ligands for metal ions using N,N-diisopropyl-N'-methylterephthalamide as a template. Another area is the use of N,N-diisopropyl-N'-methylterephthalamide in the development of new separation techniques for rare earth elements. Additionally, N,N-diisopropyl-N'-methylterephthalamide can be used in the synthesis of new materials with unique properties.
Synthesis Methods
N,N-diisopropyl-N'-methylterephthalamide can be synthesized by the reaction of terephthalic acid with a mixture of isopropylamine and methylamine. The reaction takes place in the presence of a catalyst such as sulfuric acid or phosphoric acid. The resulting product is then purified by recrystallization.
Scientific Research Applications
N,N-diisopropyl-N'-methylterephthalamide is widely used in scientific research as a ligand for metal ions such as uranium, plutonium, and thorium. It is used to extract these metal ions from nuclear waste and contaminated soils. N,N-diisopropyl-N'-methylterephthalamide is also used as a solvent for the separation of rare earth elements.
properties
IUPAC Name |
1-N-methyl-4-N,4-N-di(propan-2-yl)benzene-1,4-dicarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-10(2)17(11(3)4)15(19)13-8-6-12(7-9-13)14(18)16-5/h6-11H,1-5H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKQOPPMCISNEKH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)C(=O)C1=CC=C(C=C1)C(=O)NC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-N-methyl-4-N,4-N-di(propan-2-yl)benzene-1,4-dicarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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